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Compound of Interest

Compound Name: 3-Amino-5-fluoropyridine

Cat. No.: B1296810

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 3-Amino-5-
fluoropyridine, a key building block in the development of novel therapeutic agents.[1] The
protocol is based on the Hofmann rearrangement of 5-fluoronicotinamide, a reliable method for
producing this versatile intermediate.[2]

Experimental Data Summary

The following table summarizes the key quantitative data for the synthesis of 3-Amino-5-
fluoropyridine via the Hofmann rearrangement of 5-fluoronicotinamide.[2]
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Parameter Value Unit
Starting Material 5-Fluoronicotinamide

Reagent 1 Sodium Hydroxide g
Reagent 2 Bromine g
Solvent Water mi
Reaction Temperature 25-85 °C
Reaction Time 4 hours
Product 3-Amino-5-fluoropyridine

Yield 87.2 %
Molecular Formula C5H5FN2

Molecular Weight 112.11 g/mol

Experimental Protocol: Hofmann Rearrangement

This protocol details the synthesis of 3-Amino-5-fluoropyridine from 5-fluoronicotinamide.

Materials:

e 5-Fluoronicotinamide (19 g)

e Sodium hydroxide (32 g)

e Bromine (19.2 g)

o Water (140 ml + 160 ml)

¢ Round-bottom flask

 Stirring apparatus

e Dropping funnel
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Heating mantle with temperature control

Ice bath

Filtration apparatus

Vacuum drying oven
Procedure:
e Preparation of the Hypobromite Solution:

In a suitable reaction vessel, dissolve 32 g of solid sodium hydroxide in 140 ml of water.

[¢]

[¢]

Cool the solution to 8°C using an ice bath.

[e]

Slowly add 19.2 g of bromine dropwise to the sodium hydroxide solution while maintaining
the temperature at 8°C.

After the addition is complete, continue stirring the mixture for 1 hour to form a mixed

[e]

solution.[2]
e Hofmann Rearrangement Reaction:
o To the freshly prepared hypobromite solution, add 19 g of 5-fluoronicotinamide.
o Control the temperature at 25°C and stir the reaction mixture for 2 hours.

o After 2 hours, heat the mixture to 85°C and maintain this temperature for an additional 2
hours. The reaction progress can be monitored using thin-layer chromatography (TLC).[2]

e Product Isolation and Purification:
o Once the reaction is complete, cool the mixture to room temperature.
o Add 160 ml of a sodium hydroxide solution and continue stirring for 30 minutes.

o Filter the resulting solid precipitate.
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o Dry the collected solid under vacuum at 50°C for 2 hours to obtain the final product, a
yellow solid of 5-fluoro-3-aminopyridine (15 g).[2]

Experimental Workflow

The following diagram illustrates the key stages of the synthesis process.
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Caption: Synthesis workflow via Hofmann rearrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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